4-Butoxy-N-{[5-({[(1,3-thiazol-2-YL)carbamoyl]methyl}sulfanyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-YL]methyl}benzamide

• Molecular Formula: C26H25F3N6O3S2
• Molecular Weight: 590.6 g/mol
• IUPAC Name: 4-butoxy-N-[[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C26H25F3N6O3S2/c1-2-3-12-38-20-9-7-17(8-10-20)23(37)31-15-21-33-34-25(40-16-22(36)32-24-30-11-13-39-24)35(21)19-6-4-5-18(14-19)26(27,28)29/h4-11,13-14H,2-3,12,15-16H2,1H3,(H,31,37)(H,30,32,36)
• InChI Key: KCYYLTWWYXHZPD-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)SCC(=O)NC4=NC=CS4

Description

4-Butoxy-N-{[5-({[(1,3-thiazol-2-YL)carbamoyl]methyl}sulfanyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazol-3-YL]methyl}benzamide: is a synthetic organic compound.

• Its complex name reflects its substituents and functional groups.
• The compound’s structure combines a benzene ring, a triazole ring, and various substituents.
• It may have applications in pharmaceuticals, agrochemicals, or materials science.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Chemistry: Investigate its reactivity, stability, and novel derivatives.

Biology: Explore its potential as a bioactive compound (e.g., enzyme inhibitors).

Medicine: Assess its pharmacological properties (e.g., antitumor, antimicrobial).

Industry: Evaluate its use in materials science (e.g., polymers, coatings).

Mechanism of Action

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Comparison with Similar Compounds

Similar Compounds:

: Example reference. : Another example reference.